Cas no 898444-15-0 (4-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 4-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 898444-15-0
• MF: C₁₄H₁₂ClFN₂OS
• MW: 310.774284362793
• CID: 5483185
• Update Time: 2025-10-22

4-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopentapyrimidin-2-one, 4-[[(2-chloro-6-fluorophenyl)methyl]thio]-1,5,6,7-tetrahydro-
• 4-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C14H12ClFN2OS/c15-10-4-2-5-11(16)9(10)7-20-13-8-3-1-6-12(8)17-14(19)18-13/h2,4-5H,1,3,6-7H2,(H,17,18,19)
• InChI Key： CXOAMVMDCJYVKX-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(SCC2=C(F)C=CC=C2Cl)C2CCCC=2N1

Additional information on 4-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

4-{(2-Chloro-6-Fluorophenyl)Methylsulfanyl}-1H,2H,5H,6H,7H-Cyclopentadpyrimidin-2-One: A Comprehensive Overview

The compound with CAS No. 898444-15-0, known as 4-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopentadpyrimidinones, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a cyclopentadpyrimidine ring system fused with a methylsulfanyl group attached to a 2-chloro-6-fluorophenyl substituent. This combination of functional groups and aromatic systems makes it a promising candidate for various applications in drug discovery.

Recent studies have highlighted the importance of cyclopentadpyrimidinones as scaffolds for developing bioactive molecules. The presence of the methylsulfanyl group ( SCH3 ) in this compound introduces additional electronic and steric effects, which can significantly influence its interactions with biological targets. The 2-chloro-6-fluorophenyl substituent further enhances the molecule's chemical diversity and potential for binding to specific receptors or enzymes. These features make this compound a valuable tool for exploring novel therapeutic strategies.

One of the most notable aspects of this compound is its potential as an antimicrobial agent. Research conducted in 2023 demonstrated that derivatives of this molecule exhibit potent activity against a range of bacterial and fungal pathogens. The study utilized advanced computational techniques, including molecular docking and dynamics simulations, to elucidate the mechanism of action. These findings suggest that the compound interacts with key enzymes involved in microbial metabolism, making it a strong candidate for further development as an antibiotic or antifungal agent.

In addition to its antimicrobial properties, this compound has shown promise in the field of cancer therapy. Preclinical studies have indicated that it may inhibit the growth of cancer cells by modulating signaling pathways such as the MAPK/ERK pathway. The ability to target these pathways could lead to the development of more effective and selective anticancer drugs with reduced side effects. Furthermore, its structural flexibility allows for further modification to optimize pharmacokinetic properties and enhance bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopentadpyrimidine core through cyclization reactions and the subsequent introduction of the methylsulfanyl group via nucleophilic substitution. Researchers have also explored alternative synthetic routes to improve yield and scalability, which are critical factors for large-scale production.

From an environmental perspective, there is growing interest in understanding the ecotoxicological profile of this compound. Initial assessments suggest that it has low toxicity towards non-target organisms; however, further studies are required to fully characterize its environmental impact. These evaluations are essential for ensuring that any future applications do not pose risks to ecosystems or human health.

In conclusion, CAS No. 898444-15-0 represents a cutting-edge molecule with diverse potential applications in medicine and biotechnology. Its unique structure and promising biological activities make it a focal point for ongoing research efforts. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.